Cas no 2411259-73-7 (N-[3-(methanesulfinylmethyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: N-[3-(methanesulfinylmethyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2411259-73-7
• MF: C₂₄H₂₈N₂O₃S
• MW: 424.555725097656
• CID: 5791598
• PubChem ID: 165766637
• Update Time: 2025-06-14

N-[3-(methanesulfinylmethyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3672055465
• EN300-26603058
• 2411259-73-7
• N-[3-(methanesulfinylmethyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide

• Inchi： 1S/C24H28N2O3S/c1-4-22(27)26-15-13-24(14-16-26,20-10-6-5-7-11-20)23(28)25-21-12-8-9-19(18(21)2)17-30(3)29/h4-12H,1,13-17H2,2-3H3,(H,25,28)
• InChI Key： PWFFRQXKSPWAHI-UHFFFAOYSA-N
• SMILES： S(C)(CC1=CC=CC(=C1C)NC(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)=O)=O

Computed Properties

• Exact Mass: 424.18206393g/mol
• Monoisotopic Mass: 424.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.7Ų

Additional information on N-[3-(methanesulfinylmethyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide

Comprehensive Overview of N-[3-(methanesulfinylmethyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411259-73-7)

N-[3-(methanesulfinylmethyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411259-73-7) is a synthetic organic compound with a complex molecular structure, featuring a piperidine core substituted with a phenyl group and an acrylamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a small-molecule modulator of protein-protein interactions. The presence of both methanesulfinylmethyl and prop-2-enoyl functional groups suggests its utility in targeted drug design, particularly in the development of kinase inhibitors or allosteric regulators.

Recent studies highlight the growing interest in N-[3-(methanesulfinylmethyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide as a candidate for addressing neurodegenerative diseases and inflammatory disorders. Researchers are exploring its structure-activity relationship (SAR) to optimize binding affinity with specific biological targets, such as G-protein-coupled receptors (GPCRs) or ion channels. Its sulfoxide group may contribute to enhanced solubility and metabolic stability, making it a promising scaffold for central nervous system (CNS) therapeutics.

From a synthetic chemistry perspective, the compound's CAS No. 2411259-73-7 serves as a critical identifier for reproducibility and regulatory compliance. Its multi-step synthesis involves amide coupling and sulfoxidation reactions, which are topics of interest in green chemistry and catalytic oxidation methodologies. The acrylamide moiety also aligns with current trends in covalent drug discovery, where reversible covalent binding is leveraged for prolonged target engagement.

In the context of drug delivery, the compound's lipophilicity and hydrogen-bonding capacity are under investigation to improve bioavailability. Computational modeling studies, including molecular docking and quantitative structure-property relationship (QSPR) analyses, are being employed to predict its ADME (absorption, distribution, metabolism, excretion) profile. These efforts are part of broader initiatives to accelerate hit-to-lead optimization in early-stage drug development.

The compound's potential applications extend to precision medicine, where its selectivity could be harnessed for patient-specific therapies. With the rise of AI-driven drug discovery, datasets containing CAS No. 2411259-73-7 are increasingly used to train algorithms for de novo molecular design. This intersection of cheminformatics and machine learning underscores the compound's relevance in modern biopharmaceutical innovation.

Environmental and safety assessments of N-[3-(methanesulfinylmethyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide are also underway, focusing on its biodegradability and ecotoxicological impact. Regulatory agencies emphasize the need for sustainable chemistry practices, prompting researchers to evaluate alternative synthetic routes with reduced carbon footprint.

In summary, CAS No. 2411259-73-7 represents a versatile chemical entity with multifaceted applications in medicinal chemistry, computational biology, and materials science. Its structural complexity and functional diversity position it as a valuable tool for advancing therapeutic innovation and addressing unmet medical needs.